![molecular formula C14H12ClFN2O2S B1193502 SMN2-Stablizer-27](/img/no-structure.png)
SMN2-Stablizer-27
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
SMN2-Stablizer-27 is a stablizer of survival of motor neuron 2 (SMN2), and a post-translationally stablizing SMN protein for the treatment of spinal muscular atrophy (SMA).
Scientific Research Applications
1. Therapeutic Mechanism in Spinal Muscular Atrophy
SMN2-Stabilizer-27 is primarily researched in the context of Spinal Muscular Atrophy (SMA), a severe genetic condition. A study describes the optimization of a small molecule, an analog of SMN2-Stabilizer-27, which post-translationally stabilizes the Survival Motor Neuron (SMN) protein. This stabilization is crucial for treating SMA as it enhances exon recognition and SMN protein stability, revealing a novel therapeutic mechanism distinct from proteasome or autophagy inhibition (Rietz et al., 2017).
2. Power System Stabilization
Although not directly related to SMN2-Stabilizer-27, studies on power system stabilizers (PSS) can be conceptually informative. For example, research on the application of superconducting magnet energy storage (SMES) to stabilize power systems with long-distance bulk power transmission lines demonstrates the use of stabilizing technologies in engineering. SMES systems control active and reactive power and significantly improve power-system oscillatory performance (Mitani et al., 1988).
3. Enhancement in Memristive Neural Networks
Research on second-order memristive neural networks (SMNNs) with mixed time-varying delays involves stabilizing technologies, albeit in a different domain. These studies use adaptive control theory and Lyapunov stability theory to achieve global stabilization of the SMNNs, showcasing advanced techniques in control systems (Zhang & Zeng, 2020).
properties
Molecular Formula |
C14H12ClFN2O2S |
---|---|
Molecular Weight |
326.77 |
IUPAC Name |
3-Chloro-4-fluoro-N-(5-(1-hydroxycyclobutyl)thiazol-2-yl)benzamide |
InChI |
InChI=1S/C14H12ClFN2O2S/c15-9-6-8(2-3-10(9)16)12(19)18-13-17-7-11(21-13)14(20)4-1-5-14/h2-3,6-7,20H,1,4-5H2,(H,17,18,19) |
InChI Key |
ILXVNGJDYBXBLK-UHFFFAOYSA-N |
SMILES |
O=C(NC1=NC=C(C2(O)CCC2)S1)C3=CC=C(F)C(Cl)=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SMN2-Stablizer-27; SMN2 Stablizer-27; SMN2-Stablizer 27; SMN2 Stablizer 27 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.